Cas no 1004527-94-9 (tert-butyl 4-(5-hydroxy-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-hydroxy-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• CAS No: 1004527-94-9
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• MDL: MFCD32185422
• CID: 2859904
• PubChem ID: 66678055
• Update Time: 2023-11-24

tert-butyl 4-(5-hydroxy-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-oxo-3H-1,3,4-oxadiazol-5-yl)piperidine-1-carboxylate
• tert-butyl 4-(5-hydroxy-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

• MDL： MFCD32185422
• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(17)15-6-4-8(5-7-15)9-13-14-10(16)18-9/h8H,4-7H2,1-3H3,(H,14,16)
• InChI Key： AMQJHGXTTCXHQO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=NNC(=O)O2)CC1)=O

Computed Properties

• Exact Mass: 269.137556g/mol
• Monoisotopic Mass: 269.137556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.3g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 80.2